Cas no 20913-07-9 (Benzenetridecanoic acid)
Benzenetridecanoic acid structure
Product Name:Benzenetridecanoic acid
CAS No:20913-07-9
MF:C19H30O2
MW:290.440306186676
CID:1396862
PubChem ID:10541544
Update Time:2025-04-20
Benzenetridecanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenetridecanoic acid
- 13-phenyltridecanoic acid
- LMFA01140067
- 13-phenyl tridecanoic acid
- 20913-07-9
- SCHEMBL786517
- Q2823197
- 13-phenyl-tridecanoic acid
- LMFA01140025
- 13-phenyltridecanoicAcid
- JVPLVXRNWLOHML-UHFFFAOYSA-N
- DTXSID70441542
-
- Inchi: 1S/C19H30O2/c20-19(21)17-13-8-6-4-2-1-3-5-7-10-14-18-15-11-9-12-16-18/h9,11-12,15-16H,1-8,10,13-14,17H2,(H,20,21)
- InChI Key: JVPLVXRNWLOHML-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 290.2247
- Monoisotopic Mass: 290.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzenetridecanoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
- Natural Products and Extracts Plant Extracts Plant based Nephthytis poissonii
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